2,4-Difluoro-3-vinylbenzoic acid

• CAS No.: 871224-00-9
• Molecular Formula: C9H6F2O2
• Molecular Weight: 184.14 g/mol
• IUPAC Name: 3-ethenyl-2,4-difluorobenzoic acid
• InChI: InChI=1S/C9H6F2O2/c1-2-5-7(10)4-3-6(8(5)11)9(12)13/h2-4H,1H2,(H,12,13)
• InChI Key: HRRIWMPGJOWSAW-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=C(C=CC(=C1F)C(=O)O)F

Description

2,4-Difluoro-3-vinylbenzoic acid is a useful research compound. Its molecular formula is C9H6F2O2 and its molecular weight is 184.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 4.27 ml portion of trifluoroacetic acid was added to 30 ml of dichloromethane solution containing 1.33 g of tert-butyl 2,4-difluoro-3-vinylbenzoate and stirred for 5 hours. After evaporation of the solvent, appropriate amounts of purified water and saturated sodium bicarbonate aqueous solution were added thereto and the water layer was washed with diethyl ether. The water layer was adjusted to pH 1 with 1 M hydrochloric acid aqueous solution, extracted with diethyl ether and then dried with anhydrous magnesium sulfate. After concentration, 964 mg (95%) of 2,4-difluoro-3-vinylbenzoic acid (Reference Example 6-1) was obtained.